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This technical guide provides an in-depth overview of Pomalidomide 4'-PEG6-azide, a crucial
building block for the development of Proteolysis-Targeting Chimeras (PROTACS). Tailored for
researchers, scientists, and drug development professionals, this document details the
compound's properties, synthesis, and application in targeted protein degradation, supported
by experimental protocols and pathway visualizations.

Pomalidomide 4'-PEG6-azide is a functionalized E3 ligase ligand that incorporates a
pomalidomide moiety, which binds to the Cereblon (CRBN) E3 ubiquitin ligase.[1] This is
connected via a six-unit polyethylene glycol (PEGB6) linker to a terminal azide group, enabling
covalent conjugation to a target protein ligand through "click chemistry".[2][3] This versatile tool
is instrumental in the synthesis of PROTACSs, which are designed to hijack the cell's ubiquitin-
proteasome system to selectively degrade proteins of interest.

Core Data Presentation

A summary of the key quantitative data for Pomalidomide 4'-PEG6-azide is presented in the
table below for easy reference and comparison.
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Parameter Value Reference(s)
CAS Number 2624181-62-8 [1]

Molecular Weight 606.63 g/mol

Molecular Formula C27H38N6010

Purity >95% (HPLC)

Mechanism of Action and Signaling Pathways

Pomalidomide-based PROTACS exert their effect by inducing the proximity of a target protein
to the CRBN E3 ubiquitin ligase complex.[4][5] Pomalidomide itself binds to CRBN, redirecting
the ligase's activity towards neo-substrates, notably the lymphoid transcription factors Ikaros
(IKZF1) and Aiolos (IKZF3).[6][7][8] This leads to their ubiquitination and subsequent
degradation by the proteasome.[6][9] The degradation of these transcription factors results in
downstream effects, including anti-proliferative and pro-apoptotic activities in cancer cells, as

well as immunomodulatory responses.[7][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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